Cas no 160419-52-3 (3-(2-chloroethyl)benzofuran)

• Product Name: 3-(2-chloroethyl)benzofuran
• CAS No: 160419-52-3
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 4729486
• Update Time: 2025-10-10

3-(2-chloroethyl)benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 3-(2-chloroethyl)-
• 3-(2-chloroethyl)benzofuran

• Inchi： 1S/C10H9ClO/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7H,5-6H2
• InChI Key： GSPULIHDWOYVEL-UHFFFAOYSA-N
• SMILES： ClCCC1=COC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 13.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(2-chloroethyl)benzofuran

3-(2-chloroethyl)benzofuran: A Comprehensive Overview

The compound 3-(2-chloroethyl)benzofuran, also known by its CAS number 160419-52-3, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzofurans, which are aromatic heterocycles consisting of a benzene ring fused to a furan ring. The presence of the 2-chloroethyl group at the 3-position of the benzofuran ring introduces unique electronic and structural properties that make this compound particularly interesting for various applications.

Recent studies have highlighted the potential of 3-(2-chloroethyl)benzofuran in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a building block for constructing two-dimensional materials, such as graphene analogs, due to its planar structure and conjugated π-system. These materials exhibit exceptional electronic properties, making them promising candidates for next-generation electronic devices.

In addition to its role in materials science, 3-(2-chloroethyl)benzofuran has also been investigated for its potential in drug discovery. The compound's unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent findings suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. However, further research is needed to fully understand its bioavailability and efficacy in vivo.

The synthesis of 3-(2-chloroethyl)benzofuran typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. These improvements not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

From an environmental perspective, understanding the fate and behavior of 3-(2-chloroethyl)benzofuran in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under certain conditions, which is an important consideration for its safe handling and disposal. Regulatory agencies continue to monitor its use to ensure compliance with environmental protection standards.

In conclusion, 3-(2-chloroethyl)benzofuran (CAS No: 160419-52-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties make it a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and related fields.